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Compound of Interest

Compound Name: Chloroacetyl isocyanate

CAS No.: 4461-30-7

Cat. No.: B1196285 Get Quote

Executive Directive (The "Golden Rules")
Chloroacetyl isocyanate (CAI) is a highly electrophilic acyl isocyanate used extensively in the

synthesis of ureas, carbamates, and heterocycles. Unlike alkyl isocyanates, the acyl moiety

significantly increases the reactivity of the isocyanate carbon, making it exceptionally prone to

hydrolysis and nucleophilic attack.

Immediate Operational Constraints:

Zero Moisture Tolerance: CAI hydrolyzes violently.[1] Exposure to atmospheric moisture

destroys the reagent within minutes.[1]

Thermal Ceiling: Do not heat above 50°C without active cooling condensers; spontaneous

polymerization risks increase exponentially with temperature.[1]

Cold Chain: Mandatory storage at -20°C.

Atmosphere: Handle strictly under Argon or dry Nitrogen.[1]

Physicochemical Profile
Understanding the physical constants is the first step in designing a safe handling protocol.
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Property Value Operational Note

CAS Number 4461-30-7
Verify against CoA upon

receipt.[1]

Molecular Formula C₃H₂ClNO₂ MW: 119.51 g/mol

Physical State Colorless to pale yellow liquid
Darkening indicates

polymerization/degradation.[1]

Boiling Point 50–55 °C (at 20 mmHg)
Volatile.[1] Use cold traps

during vacuum transfers.[1]

Density ~1.403 g/mL
Heavy organic; sinks in water

(while reacting).[1]

Reactivity Class Acyl Isocyanate / Lachrymator
Highly corrosive to mucous

membranes.[1]

The Stability Matrix: Degradation Mechanisms
The instability of CAI is driven by two primary vectors: Hydrolysis and Dimerization.

Hydrolysis Cascade
Water attacks the isocyanate carbon, forming an unstable carbamic acid intermediate.[1] This

intermediate spontaneously decarboxylates to release CO₂ and form 2-chloroacetamide.[1]

This reaction is irreversible and autocatalytic if HCl is trapped.[1]

Dimerization & Polymerization
Acyl isocyanates can undergo [2+2] cycloaddition to form uretdione dimers or [4+2]

cycloadditions to form oxadiazinetriones, particularly when catalyzed by trace bases or

elevated temperatures.[1]

Visualization: Degradation Pathways
The following diagram maps the kinetic fate of CAI upon exposure to environmental stressors.
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Figure 1: The primary degradation pathway (Red) leads to chloroacetamide.[1] The secondary

pathway (Grey) leads to dimers.

Storage Architecture
To maintain >98% purity over 6 months, strict adherence to the "Cold & Dry" protocol is

required.

Primary Containment[1]
Vessel: Borosilicate glass with a Teflon (PTFE) lined screw cap or a Schlenk flask with a

high-vacuum valve.[1]

Seal: Parafilm is insufficient.[1] Use electrical tape or a secondary containment jar with

desiccant.[1]

Headspace: Backfill with Argon.[1][2] Argon is heavier than air and provides a better

"blanket" than Nitrogen for liquid surfaces.[1]

Environmental Controls
Temperature:-20°C (± 5°C). Storage at 4°C is acceptable for short-term (<1 week) usage but

accelerates dimerization.[1]

Location: Explosion-proof freezer dedicated to lachrymators/toxics.[1]

Operational Handling & Quality Control
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The "Self-Validating" QC Check
Before using CAI in a critical synthesis, validate its purity using Proton NMR.[1] This is a non-

destructive, high-confidence method.[1]

Solvent: CDCl₃ (Dry, stored over molecular sieves).[1]

The Signature:

Pure CAI: Look for a clean singlet for the -CH₂- group around δ 4.2–4.5 ppm.[1]

Degraded (Hydrolyzed): Appearance of broad singlets (NH protons) around δ 6.0–7.5 ppm

indicates chloroacetamide formation.[1]

Visual Check: Pure CAI is clear. Cloudiness or solids indicate hydrolysis (chloroacetamide

is a solid).[1]

Handling Workflow
The following decision tree outlines the safe transfer and usage protocol.
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Figure 2: Operational workflow to prevent condensation-induced hydrolysis.

Emergency Protocols & Quenching
Never quench CAI with pure water.[1] The reaction generates HCl gas and heat, potentially

over-pressurizing the vessel.

Safe Quenching Solution
Prepare a "Quench Mix" in a fume hood:
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Composition: 90% Methanol / 10% Aqueous Ammonium Hydroxide (conc.).[1]

Mechanism: Methanol reacts to form the methyl carbamate (stable), while ammonia

neutralizes any acid byproducts.

Spill Management
Evacuate: The lachrymatory effect will be immediate.[1]

PPE: Full-face respirator with organic vapor cartridges, butyl rubber gloves.[1]

Neutralize: Cover spill with solid sodium bicarbonate or sand, then treat with the Quench

Mix.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.reddit.com/r/chemistry/comments/ld5ftu/safety_measures_for_working_with_isocyanate/
https://www.safeworkaustralia.gov.au/sites/default/files/2020-07/guide_to_handling_isocyanates.pdf
https://www.benchchem.com/product/b1196285#stability-and-storage-conditions-for-chloroacetyl-isocyanate
https://www.benchchem.com/product/b1196285#stability-and-storage-conditions-for-chloroacetyl-isocyanate
https://www.benchchem.com/product/b1196285#stability-and-storage-conditions-for-chloroacetyl-isocyanate
https://www.benchchem.com/product/b1196285#stability-and-storage-conditions-for-chloroacetyl-isocyanate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1196285?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

